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Compound of Interest

Compound Name: N-(p-Tosyl)-GPR-pNA acetate

Cat. No.: B1602354 Get Quote

Essential Safety and Handling Guide for N-(p-
Tosyl)-GPR-pNA acetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of N-(p-Tosyl)-GPR-pNA acetate (CAS 86890-95-1), a chromogenic substrate for

thrombin. Adherence to these procedures is vital for ensuring laboratory safety and maintaining

the integrity of your research. The recommendations provided are based on general laboratory

safety principles and the known hazards of similar chemical compounds, particularly p-

nitroaniline (pNA), which is released during enzymatic cleavage of this substrate.

Personal Protective Equipment (PPE)
A comprehensive hazard assessment should always be conducted for the specific

experimental conditions. However, the following table summarizes the minimum recommended

personal protective equipment when handling N-(p-Tosyl)-GPR-pNA acetate.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection
Safety Glasses with Side

Shields

Essential for all procedures

involving this compound to

protect against splashes and

airborne particles.

Face Shield

Recommended when handling

larger quantities or when there

is a significant risk of

splashing.

Hand Protection Nitrile Gloves

Minimum requirement for

handling. Given the potential

hazards of p-nitroaniline,

double-gloving is

recommended, especially

during weighing and solution

preparation. Change gloves

immediately if contaminated.

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and personal

clothing from contamination.

Respiratory Protection Dust Mask or Respirator

Recommended when weighing

and handling the solid form of

the compound to prevent

inhalation of fine particles. Use

in a well-ventilated area or

under a chemical fume hood.

Operational Plan: From Receipt to Disposal
Following a structured operational plan is critical for the safe and effective use of N-(p-Tosyl)-
GPR-pNA acetate.
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Upon receiving the compound, verify the integrity of the packaging. It should be stored in a

cool, dry, and well-ventilated area, away from incompatible materials. The recommended

storage temperature is typically -20°C for long-term stability.

Preparation of Solutions
As N-(p-Tosyl)-GPR-pNA acetate is a solid, careful handling is required during the preparation

of stock solutions to avoid generating dust.

Experimental Protocol: Preparation of a Stock Solution

Work Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and

free of clutter.

Don PPE: Wear all recommended personal protective equipment, including double gloves.

Weighing: Carefully weigh the desired amount of the solid compound. Minimize the time the

container is open.

Solubilization: Add the appropriate solvent (e.g., DMSO, DMF, or PBS) to the solid.[1] Gently

vortex or sonicate to ensure complete dissolution.

Storage of Stock Solution: Store the stock solution in a tightly sealed container at the

recommended temperature (typically -20°C) and protect it from light.

Use in Assays
When using the substrate in enzymatic assays, standard laboratory practices for handling

reagents should be followed. The release of p-nitroaniline can be monitored

spectrophotometrically at 405 nm.

Spills and Decontamination
In case of a spill, evacuate the immediate area. For small spills of the solid, carefully sweep it

up, avoiding dust generation, and place it in a sealed container for disposal. For liquid spills,

absorb with an inert material and place in a sealed container. The spill area should then be

decontaminated.
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Disposal Plan
All waste containing N-(p-Tosyl)-GPR-pNA acetate or its byproducts, including p-nitroaniline,

must be treated as hazardous waste.

Solid Waste: Unused compound and contaminated materials (e.g., weigh boats, pipette tips)

should be collected in a designated, sealed hazardous waste container.

Liquid Waste: All solutions containing the substrate or p-nitroaniline should be collected in a

designated, sealed hazardous waste container. Do not dispose of this waste down the drain.

[2]

Labeling: All waste containers must be clearly labeled with the contents, including the name

of the chemical and the associated hazards.

Disposal: Dispose of all waste through your institution's hazardous waste management

program, following all local, state, and federal regulations.

Hazard Information Summary
While a specific, comprehensive Safety Data Sheet (SDS) for N-(p-Tosyl)-GPR-pNA acetate is

not readily available, the hazards associated with its cleavage product, p-nitroaniline (pNA), are

well-documented and should be considered.

Hazard Classification Description

Acute Toxicity
p-Nitroaniline is classified as acutely toxic if

swallowed, in contact with skin, or if inhaled.[3]

Health Hazards

May cause irritation to the skin, eyes, and

respiratory tract.[3] Prolonged or repeated

exposure to pNA can lead to

methemoglobinemia, which impairs the blood's

ability to carry oxygen.[4]

Environmental Hazards p-Nitroaniline is harmful to aquatic life.[2]
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Visual Workflow for Handling N-(p-Tosyl)-GPR-pNA
acetate

Workflow for Safe Handling of N-(p-Tosyl)-GPR-pNA acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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